Cas no 478031-77-5 (5-[(4-tert-Butylphenoxy)methyl]-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole)

• Product Name: 5-[(4-tert-Butylphenoxy)methyl]-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole
• CAS No: 478031-77-5
• MF: C₁₈H₁₉F₃N₂OS
• MW: 368.41647362709
• CID: 5706439
• PubChem ID: 3832652
• Update Time: 2023-10-15

5-[(4-tert-Butylphenoxy)methyl]-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• AKOS005088658
• 478031-77-5
• 5-[(4-tert-butylphenoxy)methyl]-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole
• 3M-349S
• 4-(tert-butyl)phenyl [1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazol-5-yl]methyl ether
• 5-[(4-tert-butylphenoxy)methyl]-1-methyl-3-(trifluoromethyl)thieno[2,3-c]pyrazole
• 5-([4-(TERT-BUTYL)PHENOXY]METHYL)-1-METHYL-3-(TRIFLUOROMETHYL)-1H-THIENO[2,3-C]PYRAZOLE
• 1H-Thieno[2,3-c]pyrazole, 5-[[4-(1,1-dimethylethyl)phenoxy]methyl]-1-methyl-3-(trifluoromethyl)-
• 5-[(4-tert-Butylphenoxy)methyl]-1-methyl-3-(trifluoromethyl)-1H-thieno[2,3-c]pyrazole

• Inchi： 1S/C18H19F3N2OS/c1-17(2,3)11-5-7-12(8-6-11)24-10-13-9-14-15(18(19,20)21)22-23(4)16(14)25-13/h5-9H,10H2,1-4H3
• InChI Key： ZQIVNWBYRULPAG-UHFFFAOYSA-N
• SMILES： S1C(COC2C=CC(=CC=2)C(C)(C)C)=CC2C(C(F)(F)F)=NN(C)C1=2

Computed Properties

• Exact Mass: 368.11701889g/mol
• Monoisotopic Mass: 368.11701889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 444.5±45.0 °C(Predicted)
• pka: -1.54±0.40(Predicted)